Cas no 852111-47-8 (Benzene, 1-bromo-4-fluoro-2-(2-propenyloxy)-)

• Product Name: Benzene, 1-bromo-4-fluoro-2-(2-propenyloxy)-
• CAS No: 852111-47-8
• MF: C₉H₈BrFO
• MW: 231.061625480652
• MDL: MFCD20040693
• CID: 4234090
• PubChem ID: 66654640
• Update Time: 2025-07-31

Benzene, 1-bromo-4-fluoro-2-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-fluoro-2-(2-propenyloxy)-
• 1-bromo-4-fluoro-2-prop-2-enoxybenzene
• 1-Bromo-2-allyloxy-4-fluorobenzene
• 2-(allyloxy)-1-bromo-4-fluorobenzene
• OFECTGRBQVWMEK-UHFFFAOYSA-N
• 2-Bromo-5-fluorophenyl 2-propen-1-yl ether
• AKOS017558225
• DB-201724
• 852111-47-8
• 1-Bromo-4-fluoro-2-(2-propen-1-yloxy)benzene
• SCHEMBL324631

• MDL： MFCD20040693
• Inchi： 1S/C9H8BrFO/c1-2-5-12-9-6-7(11)3-4-8(9)10/h2-4,6H,1,5H2
• InChI Key： OFECTGRBQVWMEK-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(F)C=C1OCC=C

Computed Properties

• Exact Mass: 229.97426Da
• Monoisotopic Mass: 229.97426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų